molecular formula C11H13Cl2N B13261884 (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine

(Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine

Cat. No.: B13261884
M. Wt: 230.13 g/mol
InChI Key: HHICZVPGGIUYKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine is a secondary amine featuring two distinct substituents: a cyclopropylmethyl group and a (3,5-dichlorophenyl)methyl (benzyl) moiety.

Properties

Molecular Formula

C11H13Cl2N

Molecular Weight

230.13 g/mol

IUPAC Name

1-cyclopropyl-N-[(3,5-dichlorophenyl)methyl]methanamine

InChI

InChI=1S/C11H13Cl2N/c12-10-3-9(4-11(13)5-10)7-14-6-8-1-2-8/h3-5,8,14H,1-2,6-7H2

InChI Key

HHICZVPGGIUYKN-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNCC2=CC(=CC(=C2)Cl)Cl

Origin of Product

United States

Preparation Methods

Reduction of Cyclopropanecarbonitrile

A widely adopted industrial method for preparing cyclopropylmethylamine involves catalytic reduction of cyclopropanecarbonitrile using a sodium borohydride/nickel dichloride system under mild conditions.

Typical procedure:

  • Cyclopropanecarbonitrile, nickel dichloride catalyst, and tetrahydrofuran (THF) solvent are combined in a reaction vessel under nitrogen atmosphere.
  • Sodium borohydride is added in batches at 20-45 °C.
  • The reaction proceeds for 10-18 hours with stirring.
  • After completion, the mixture is cooled, water is added, and the organic phase is extracted with dichloromethane.
  • The organic phase is dried and purified by distillation at atmospheric pressure, collecting the fraction boiling at 83-85 °C.
  • Unqualified distillates are re-distilled to improve yield and purity.

Key reaction parameters and outcomes:

Parameter Range/Value
Molar ratio cyclopropanecarbonitrile : NaBH4 1 : 3 to 1 : 6
Weight ratio THF : cyclopropanecarbonitrile 2 : 1 to 8 : 1 (preferably 3 : 1 to 5 : 1)
Molar ratio NiCl2 : cyclopropanecarbonitrile 0.01 : 1 to 0.1 : 1
Reaction temperature 20-45 °C
Reaction time 10-18 hours (typically 14-16)
Product boiling point 83-85 °C
Yield Approximately 50%
Purity (GC) 98%

This method is noted for its use of inexpensive raw materials, safety, mild conditions, and suitability for scale-up industrial production.

Catalytic Hydrogenation of Cyclopropyl Cyanide

An alternative approach involves catalytic hydrogenation of cyclopropyl cyanide in the presence of alkyl amines and metal catalysts such as rhodium on charcoal.

Process outline:

  • A mixture of cyclopropyl cyanide, an alkyl amine (e.g., propylamine), methanol solvent, and a rhodium catalyst is charged into a reactor.
  • Hydrogen gas is introduced at moderate pressure (e.g., 50 psi).
  • The reaction proceeds at ambient temperature with stirring.
  • The product, cyclopropylmethyl alkyl amine, is isolated by distillation and purification.

This method can yield cyclopropylmethyl amines substituted with alkyl groups and is adaptable for producing derivatives.

Functionalization to (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine

The target compound requires attachment of the (3,5-dichlorophenyl)methyl group to the cyclopropylmethylamine core. This is typically achieved by reductive amination or nucleophilic substitution reactions involving the amine and appropriate benzyl halides or aldehydes.

Reductive Amination Approach

  • Cyclopropylmethylamine is reacted with 3,5-dichlorobenzaldehyde under reductive amination conditions.
  • The reaction is carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen with a catalyst.
  • The process yields (cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine after purification.

This method benefits from mild conditions and high selectivity.

Alkylation of Cyclopropylmethylamine

  • Cyclopropylmethylamine can be alkylated with 3,5-dichlorobenzyl chloride or bromide.
  • The reaction typically occurs in an organic solvent like methanol or ethanol.
  • A base such as potassium carbonate or triethylamine is used to facilitate nucleophilic substitution.
  • The product is isolated by extraction and purified by distillation or chromatography.

Summary Table of Preparation Methods

Step Method Description Key Reagents/Catalysts Conditions Yield/Purity Notes
Cyclopropylmethylamine synthesis Reduction of cyclopropanecarbonitrile with NaBH4/NiCl2 Cyclopropanecarbonitrile, NaBH4, NiCl2, THF 20-45 °C, 10-18 h, N2 atmosphere ~50% yield, 98% purity Industrially scalable, mild
Cyclopropylmethylamine synthesis Catalytic hydrogenation of cyclopropyl cyanide Rhodium/charcoal catalyst, H2, methanol, alkyl amine Ambient temperature, 50 psi H2 ~69% yield (for alkylated amines) Produces alkylated derivatives
Functionalization to target compound Reductive amination with 3,5-dichlorobenzaldehyde Cyclopropylmethylamine, 3,5-dichlorobenzaldehyde, NaCNBH3 Room temperature, mild reducing agent High yield (varies) Selective, mild conditions
Functionalization to target compound Alkylation with 3,5-dichlorobenzyl halide Cyclopropylmethylamine, 3,5-dichlorobenzyl chloride, base Reflux or room temp, organic solvent Moderate to high yield Requires purification steps

Research Findings and Practical Considerations

  • The sodium borohydride/nickel chloride reduction method is advantageous for industrial synthesis due to its safety, cost-effectiveness, and straightforward workup.
  • Catalytic hydrogenation offers versatility for preparing N-alkyl cyclopropylmethyl amines but requires careful control of hydrogen pressure and catalyst handling.
  • Reductive amination for attaching the dichlorophenylmethyl group is preferred for its selectivity and mildness, minimizing side reactions.
  • Alkylation methods may lead to over-alkylation or require protection strategies to achieve high selectivity.
  • Purification by distillation and chromatographic techniques is essential to achieve high purity suitable for pharmaceutical or research applications.

Chemical Reactions Analysis

Types of Reactions

(Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

(Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with various biomolecules.

    Medicine: Studied for its potential therapeutic effects, although it is not currently approved for medical use.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on the nature of the target and the context of the reaction. The exact pathways and molecular targets involved are still under investigation .

Comparison with Similar Compounds

Structural Analogues with Cyclopropylmethyl Groups

  • Profluralin (N-(Cyclopropylmethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)benzenamine): Structure: Shares the cyclopropylmethyl group but includes nitro (NO₂) and trifluoromethyl (CF₃) substituents on the benzene ring. Application: Used as a plant growth regulator . Key Difference: The nitro and trifluoromethyl groups in profluralin enhance electrophilicity and metabolic stability compared to the dichlorophenyl group in the target compound, likely altering its mechanism of action.
  • 1-(Cyclopropylmethyl)-3,5-dimethylpyrazole: Structure: Contains a cyclopropylmethyl group attached to a pyrazole ring. Application: Not explicitly stated, but pyrazole derivatives are common in agrochemicals and pharmaceuticals .

Analogues with Dichlorophenyl Groups

  • SR48968 (Saredutant) :

    • Structure : Features a 3,4-dichlorophenyl group within a piperidine-based scaffold.
    • Application : Neurokinin antagonist with central nervous system (CNS) activity .
    • Key Difference : The 3,5-dichloro substitution in the target compound vs. 3,4-dichloro in SR48968 alters electronic distribution and steric interactions, which may influence receptor binding affinity.
  • Clevidipine :

    • Structure : Contains a 2,3-dichlorophenyl group in a dihydropyridine scaffold.
    • Application : Antihypertensive agent .
    • Key Difference : The dihydropyridine core in clevidipine facilitates calcium channel blocking, whereas the benzylamine structure of the target compound suggests a different mode of action.

Physicochemical and Functional Properties

While explicit data for the target compound are unavailable, inferences can be drawn from substituent effects:

Property Target Compound Profluralin SR48968
Molecular Weight ~280–300 g/mol (estimated) 355.2 g/mol 521.4 g/mol
Lipophilicity (LogP) High (3,5-dichloro enhances logP) Very high (CF₃, NO₂ groups) Moderate (polar piperidine)
Bioactivity Potential antifungal/agrochemical use Plant growth regulation Neurokinin antagonism
  • Steric Effects : The cyclopropylmethyl group imposes greater steric hindrance than linear alkyl chains, possibly reducing metabolic degradation .

Biological Activity

(Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine is an organic compound that has garnered interest due to its unique structural features and potential biological activities. The presence of a cyclopropylmethyl group combined with a 3,5-dichlorophenyl moiety suggests that this compound may interact with various biological targets, influencing pharmacological properties. This article explores the biological activity of this compound, focusing on its pharmacological implications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine is C14_{14}H15_{15}Cl2_2N, with a molecular weight of approximately 230.13 g/mol. The compound features:

  • Cyclopropyl Group : Known for its high ring strain, which can enhance reactivity.
  • Dichlorophenyl Moiety : The chlorine substituents are electron-withdrawing, potentially increasing the compound's biological activity by enhancing receptor binding affinity.

Biological Activity

Research indicates that (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine may exhibit various biological activities:

  • Receptor Binding : The compound's structure suggests potential interactions with neurotransmitter receptors, particularly in the central nervous system.
  • Antidepressant Properties : Similar compounds have shown potential antidepressant effects, indicating that (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine may also possess such properties.
  • Anticancer Activity : The dichlorophenyl group is associated with anticancer activity in related compounds, suggesting a need for further investigation into this compound's therapeutic potential.

The mechanism by which (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine exerts its biological effects may involve:

  • Modulation of Enzyme Activity : The amine group can participate in hydrogen bonding with target enzymes or receptors, potentially altering their activity.
  • Binding Affinity : Computational modeling and binding assays could elucidate the interaction dynamics between this compound and specific biological targets.

Research Findings and Case Studies

Recent studies have focused on the synthesis and pharmacological characterization of compounds related to (Cyclopropylmethyl)[(3,5-dichlorophenyl)methyl]amine. Notable findings include:

  • Structure-Activity Relationship (SAR) : Research has demonstrated that modifications in the cyclopropyl or dichlorophenyl groups significantly influence binding affinities at dopamine receptors (D2_2R and D3_3R). For instance, one study indicated that altering the linker length between pharmacophores could enhance selectivity for D3_3R over D2_2R by modifying hydrophobic interactions .

Table 1: Comparison of Similar Compounds

Compound NameStructural FeaturesNotable Activities
(Cyclopropylmethyl)[(2,6-dichlorophenyl)methyl]amineCyclopropyl + Dichlorophenyl (different positions)Potential antidepressant properties
(Cyclopropylmethyl)[(3,4-dichlorophenyl)methyl]amineCyclopropyl + Dichlorophenyl (different positions)Anticancer activity
N-cyclopropylanilineCyclopropane + AnilineAntidepressant properties
3,4-DichloroanilineDichloro + AnilineAnticancer activity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.